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Core Physicochemical Properties of Bupirimate

The table below summarizes the key quantitative data for bupirimate, which is fundamental for

understanding its behavior in environmental and biological systems.

Property Value Conditions Source

Water Solubility 13.06 20°C, pH 7 Pesticide Properties Database
mg/L [1] (PPDB)

Water Solubility 22 mg/L 25°C [2] Drugfuture.com

Octanol-Water Partition Coefficient  3.68 20°C [1] Pesticide Properties Database

(Log P) (PPDB)

Experimental Protocols for Residue Analysis

While classical methods like shake-flask can determine solubility and Log P, modern pesticide analysis

focuses on detecting residues in complex matrices like food crops. The following protocol, based on a 2023
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study for detecting bupirimate and its metabolite (ethirimol) in cucumbers, exemplifies a detailed and

validated methodology [3].

Workflow for Residue Analysis

The following diagram outlines the key stages of the sample preparation and analysis workflow.

Residue Analysis Workflow
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Sample Preparation and Extraction

e Homogenization: Fresh cucumber samples are first homogenized into a fine pulp.

e Weighing: A representative portion (e.g., 10.0 g) is accurately weighed into a centrifuge tube.

¢ Extraction: The sample is extracted with a solvent like acetonitrile. The tube is shaken vigorously for
a set period to ensure the solvent penetrates the matrix and dissolves the target analytes
(bupirimate and ethirimol) [3].

Cleanup and Purification (QUEChERS)

This step removes interfering compounds (e.g., pigments, sugars, fatty acids) from the crude extract.

e Sorbent Use: The extract is transferred to a tube containing a mixture of purification sorbents. The
study identified 50 mg PSA (Primary Secondary Amine) and 20 mg GCB (Graphitized Carbon
Black) as the optimal combination for cucumbers.

o PSA removes various polar impurities like sugars and fatty acids.
o GCB effectively adsorbs pigments like chlorophyll [3].

¢ Mixing and Centrifugation: The mixture is shaken and centrifuged. The purified supernatant is then

collected for analysis [3].

Instrumental Analysis (UPLC-MS/MS)

e Technique: The analysis is performed using Ultra-Performance Liquid Chromatography coupled
with Tandem Mass Spectrometry (UPLC-MS/MS). This technique offers high sensitivity, speed, and
specificity [3].

e Chromatography: The purified extract is injected into the UPLC system, where bupirimate and
ethirimol are separated from each other and any remaining matrix components based on their
interaction with the chromatographic column.

o Detection and Quantification: The mass spectrometer detects the compounds based on their
unique mass-to-charge ratios. Quantification is achieved by comparing the signal intensity of the
samples to a calibration curve prepared with known standard concentrations [3].

Method Validation

The established method is rigorously validated to ensure reliability:
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e Linearity: A correlation coefficient (R?) of 1.0000 was reported for both analytes in the range of
0.001-0.5 mg/L [3].

¢ Recovery and Precision: Average recoveries for bupirimate in cucumber were between 95.2% and
98.7% with relative standard deviations (RSDs) of 0.92-5.54%, indicating high accuracy and
repeatability [3].

e Sensitivity: The Limit of Quantification (LOQ) was determined to be 0.01 mg/kg for both compounds
[3].

Application and Context

The provided Log P value of 3.68 indicates that bupirimate is lipophilic [1]. This property influences its
behavior, suggesting a tendency to bioaccumulate and bind to organic matter in the environment. The
moderate water solubility further supports its potential for systemic movement within plants, which is key to

its function as a fungicide [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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